Cas no 685129-19-5 (Benzo[b]thiophene-6-sulfonyl chloride)

• Product Name: Benzo[b]thiophene-6-sulfonyl chloride
• CAS No: 685129-19-5
• MF: C₈H₅ClO₂S₂
• MW: 232.707098722458
• MDL: MFCD19200491
• CID: 4143957
• PubChem ID: 55280026
• Update Time: 2025-06-08

Benzo[b]thiophene-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-6-sulfonyl chloride
• Benzothiophene-6-sulfonyl Chloride
• 1-BENZOTHIOPHENE-6-SULFONYL CHLORIDE
• F18024
• Benzo[b]thiophene-6-sulfonylchloride
• SCHEMBL25270499
• 685129-19-5
• MFCD19200491
• GS3200
• AKOS006335148
• SY246750

• MDL： MFCD19200491
• Inchi： 1S/C8H5ClO2S2/c9-13(10,11)7-2-1-6-3-4-12-8(6)5-7/h1-5H
• InChI Key： LBFFTKZMMZJDOT-UHFFFAOYSA-N
• SMILES： C12=CC(S(Cl)(=O)=O)=CC=C1C=CS2

Computed Properties

• Exact Mass: 231.9419494Da
• Monoisotopic Mass: 231.9419494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Benzo[b]thiophene-6-sulfonyl chloride

Benzo[b]thiophene-6-sulfonyl chloride: Chemical Properties, Applications, and Recent Research Developments

Benzo[b]thiophene-6-sulfonyl chloride (CAS No. 685129-19-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of benzo[b]thiophene derivatives, which are known for their diverse applications in medicinal chemistry, particularly as intermediates in the synthesis of biologically active molecules.

The chemical structure of Benzo[b]thiophene-6-sulfonyl chloride consists of a benzo[b]thiophene core substituted with a sulfonyl chloride group at the 6-position. This substitution pattern imparts distinct reactivity and functionality, making it a valuable building block for the synthesis of more complex molecules. The sulfonyl chloride moiety is particularly noteworthy as it readily participates in nucleophilic substitution reactions, enabling the introduction of various functional groups into the molecule.

In recent years, Benzo[b]thiophene-6-sulfonyl chloride has been extensively studied for its potential applications in drug discovery and development. The benzo[b]thiophene scaffold is a common motif in many pharmacologically active compounds, including antiviral, anti-inflammatory, and anticancer agents. The presence of the sulfonyl chloride group enhances the compound's utility as a synthetic intermediate, facilitating the preparation of more intricate molecular architectures.

One of the most compelling aspects of Benzo[b]thiophene-6-sulfonyl chloride is its role in the development of novel therapeutic agents. Researchers have leveraged its reactivity to synthesize a variety of derivatives with enhanced biological activity. For instance, studies have demonstrated its utility in the preparation of sulfonamide-based compounds, which have shown promise as inhibitors of enzymes involved in cancer progression. Additionally, derivatives of this compound have been explored as potential antimicrobial agents, highlighting its versatility in addressing different therapeutic challenges.

The synthesis of Benzo[b]thiophene-6-sulfonyl chloride typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the functionalization of the benzo[b]thiophene ring followed by the introduction of the sulfonyl chloride group. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and purity levels. These techniques are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The chemical properties of Benzo[b]thiophene-6-sulfonyl chloride make it an attractive candidate for further exploration in materials science as well. Its ability to undergo selective functionalization allows for the creation of advanced materials with tailored properties. For example, researchers have investigated its use in the development of organic semiconductors and liquid crystals, where its rigid aromatic structure can contribute to improved stability and performance.

In conclusion, Benzo[b]thiophene-6-sulfonyl chloride (CAS No. 685129-19-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers working on developing new drugs and advanced materials. As our understanding of its properties continues to grow, it is likely that we will see even more innovative applications emerge from this versatile compound.